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Compound of Interest

Compound Name: Surgumycin

Cat. No.: B15581106 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Surgumycin is a carbonyl-conjugated pentaenic antibiotic. While its chemical structure has

been elucidated, detailed protocols for its total laboratory synthesis are not extensively

documented in publicly available scientific literature. This document aims to provide

comprehensive information currently available on Surgumycin and presents generalized

synthetic strategies relevant to polyene macrolide antibiotics, which may serve as a

foundational guide for researchers undertaking its synthesis.

Introduction to Surgumycin
Surgumycin is classified as a polyene macrolide, a class of naturally occurring compounds

known for their antifungal properties. Its identity has been confirmed through various analytical

methods, and its basic chemical and physical properties are summarized below.
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Property Value

CAS Number 51938-50-2[1]

Molecular Formula C36H60O11[1][2]

Molecular Weight 668.86 g/mol [1]

IUPAC Name

(3Z,5Z,7E,9E,11E,14S,15S,16R,18R,20R,22R,2

5S,26R,28R,30S,31S,32S)-14,16,18,20,22,25,2

6,28,30-nonahydroxy-32-isopropyl-15,31-

dimethyloxacyclodotriaconta-3,5,7,9,11-

pentaen-2-one[1]

Synonyms LIA-0166, Sugin[1]

General Strategies for Polyene Macrolide Synthesis
The total synthesis of polyene macrolides like Surgumycin is a significant challenge due to

their large and complex structures, featuring a macrocyclic lactone, a conjugated polyene

system, and multiple stereocenters. While a specific synthetic route for Surgumycin is not

published, general strategies for analogous compounds can provide a conceptual framework.

A common approach involves a convergent synthesis, where different fragments of the

molecule are synthesized independently and then coupled together in the final stages.

Conceptual Synthetic Workflow
The following diagram illustrates a generalized workflow for the synthesis of a polyene

macrolide antibiotic.
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Conceptual Workflow for Polyene Macrolide Synthesis

Retrosynthetic Analysis

Synthesis of Polyol Fragment Synthesis of Polyene Fragment

Fragment Coupling

Macrolactonization

Deprotection and Purification

Final Product
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Mechanism of Action of Polyene Antibiotics

Polyene Antibiotic

Fungal Cell Membrane (Ergosterol)

Binds to

Formation of Ion Channels/Pores

Leakage of Intracellular Ions (K+, Na+)

Disruption of Membrane Potential

Fungal Cell Death

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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